Cas no 934843-28-4 (2-(Difluoromethyl)-5-methoxy-1H-indole)

• Product Name: 2-(Difluoromethyl)-5-methoxy-1H-indole
• CAS No: 934843-28-4
• MF: C₁₀H₉F₂NO
• MW: 197.181369543076
• CID: 999814
• PubChem ID: 29919193
• Update Time: 2025-04-20

2-(Difluoromethyl)-5-methoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxy-1H-indole
• 2-DIFLUOROMETHYL-5-METHOXYINDOLE
• DTXSID60652024
• 934843-28-4
• AKOS006331245

• Inchi： 1S/C10H9F2NO/c1-14-7-2-3-8-6(4-7)5-9(13-8)10(11)12/h2-5,10,13H,1H3
• InChI Key： YQMXVTBBCHMFFA-UHFFFAOYSA-N
• SMILES： FC(C1=CC2C=C(C=CC=2N1)OC)F

Computed Properties

• Exact Mass: 197.06522023g/mol
• Monoisotopic Mass: 197.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25Ų

2-(Difluoromethyl)-5-methoxy-1H-indole Security Information

• Storage Condition：Sealed in dry,2-8°C